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Introduction
2-Azaspiro[5.5]undec-8-ene is a spirocyclic amine that incorporates both a piperidine and a

cyclohexene ring fused at a quaternary carbon center. This unique structural motif is of

significant interest to researchers in medicinal chemistry and materials science due to its

conformational rigidity and synthetic versatility. A thorough understanding of its spectroscopic

properties is paramount for its unambiguous identification, purity assessment, and for

predicting its reactivity and interactions in various chemical and biological systems.

This technical guide provides an in-depth analysis of the expected Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 2-Azaspiro[5.5]undec-
8-ene. As experimental data for this specific compound is not widely published, this guide

synthesizes established spectroscopic principles and data from analogous structures to

present a robust, predictive dataset. The focus is not merely on the data itself, but on the

underlying structural features that give rise to the observed spectral patterns, thereby offering a

deeper understanding for researchers working with this and related molecular scaffolds.
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To facilitate the discussion of the spectroscopic data, the standard IUPAC numbering for the 2-
Azaspiro[5.5]undec-8-ene ring system is used throughout this guide.

Caption: IUPAC Numbering of the 2-Azaspiro[5.5]undec-8-ene scaffold.

¹H and ¹³C NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for the structural

elucidation of organic molecules. The predicted chemical shifts for 2-Azaspiro[5.5]undec-8-
ene are based on the known values for piperidine and cyclohexene moieties, with adjustments

for the spirocyclic fusion.

Predicted ¹H NMR Data (500 MHz, CDCl₃)
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Proton
Predicted
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constants (J,
Hz)

Rationale

H8, H9 5.60 - 5.80 m

Olefinic protons

of the

cyclohexene

ring. Their

chemical shift is

characteristic of

disubstituted

double bonds

within a six-

membered ring.

[1][2]

H1, H3 2.70 - 2.90 m

Protons alpha to

the nitrogen

atom in the

piperidine ring.

They are

deshielded by

the

electronegative

nitrogen.[3][4][5]

H7, H10 1.90 - 2.10 m

Allylic protons on

the cyclohexene

ring. They are

deshielded due

to their proximity

to the π-system.

[2]

H4, H11 1.50 - 1.70 m

Methylene

protons on the

piperidine and

cyclohexene

rings.
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NH 1.40 - 2.00 br s

The chemical

shift of the N-H

proton can be

variable and

concentration-

dependent. It

often appears as

a broad singlet

due to

quadrupole

broadening and

exchange.

Predicted ¹³C NMR Data (125 MHz, CDCl₃)
Carbon

Predicted Chemical Shift
(δ, ppm)

Rationale

C8, C9 125.0 - 130.0
sp² hybridized carbons of the

alkene double bond.[6]

C1, C3 45.0 - 50.0

Carbons adjacent to the

nitrogen in the piperidine ring.

[3]

C6 (Spiro) 35.0 - 40.0

The quaternary spiro carbon.

Its chemical shift is influenced

by the four alkyl substituents.

C7, C10 28.0 - 33.0
Allylic carbons in the

cyclohexene ring.

C4, C5, C11 20.0 - 28.0

Remaining sp³ hybridized

methylene carbons in both

rings.
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The symmetry of the molecule on the NMR timescale will influence the number of distinct

signals. The piperidine ring exists in a chair conformation, and the cyclohexene in a half-chair.

The spiro fusion introduces significant conformational rigidity.

¹H-¹H Coupling:

Vicinal coupling (³J) in the piperidine ring between axial-axial protons is expected to be large

(10-13 Hz), while axial-equatorial and equatorial-equatorial couplings will be smaller (2-5

Hz).[7]

In the cyclohexene ring, the cis-alkenic coupling (³J) between H8 and H9 will be in the range

of 8-10 Hz.[8][9]

Allylic coupling (⁴J) between the olefinic protons (H8, H9) and the allylic protons (H7, H10) is

expected to be small (1-3 Hz).

Experimental Protocol: NMR Sample Preparation

Dissolve 5-10 mg of 2-Azaspiro[5.5]undec-8-ene in approximately 0.7 mL of deuterated

chloroform (CDCl₃).

Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

Transfer the solution to a 5 mm NMR tube.

Acquire ¹H and ¹³C NMR spectra on a 400 or 500 MHz spectrometer.

For unambiguous assignment, 2D NMR experiments such as COSY (Correlation

Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC

(Heteronuclear Multiple Bond Correlation) are recommended.

Caption: Workflow for NMR-based structural elucidation.

Infrared (IR) Spectroscopy
IR spectroscopy is an excellent technique for identifying the functional groups present in a

molecule. For 2-Azaspiro[5.5]undec-8-ene, the key functional groups are the secondary

amine and the carbon-carbon double bond.
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Predicted IR Absorption Bands
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Wavenumber
(cm⁻¹)

Intensity Vibration Rationale

3300 - 3500 Weak-Medium N-H Stretch

Characteristic for a

secondary amine.

This band is typically

sharper than an O-H

stretch.[10][11][12]

3000 - 3100 Medium =C-H Stretch

Stretching vibration of

the hydrogens

attached to the double

bond.[13][14][15]

2850 - 2960 Strong C-H Stretch

Stretching vibrations

of the sp³ hybridized

C-H bonds in the

piperidine and

cyclohexene rings.[15]

1640 - 1680 Weak-Medium C=C Stretch

Alkene double bond

stretching. The

intensity can be weak

if the double bond is

symmetrically

substituted.[13][16]

1550 - 1650 Medium N-H Bend

Bending vibration of

the N-H bond in the

secondary amine.[11]

1000 - 1250 Medium C-N Stretch

Stretching vibration of

the carbon-nitrogen

bond in the piperidine

ring.

650 - 1000 Strong =C-H Bend

Out-of-plane bending

of the C-H bonds on

the double bond.[15]

[17]
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Experimental Protocol: Attenuated Total Reflectance (ATR)-IR Spectroscopy

Ensure the ATR crystal is clean by wiping it with a solvent such as isopropanol and allowing

it to dry completely.

Record a background spectrum.

Place a small amount of the neat 2-Azaspiro[5.5]undec-8-ene sample directly onto the ATR

crystal.

Apply pressure to ensure good contact between the sample and the crystal.

Acquire the IR spectrum, typically by co-adding 16 or 32 scans for a good signal-to-noise

ratio.

Clean the crystal thoroughly after the measurement.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used to confirm its identity.

Predicted Mass Spectrum Data (Electron Ionization)
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m/z Predicted Identity Rationale

151 [M]⁺

The molecular ion peak. As the

molecule contains one

nitrogen atom, the molecular

weight is odd, consistent with

the Nitrogen Rule.[18][19][20]

150 [M-H]⁺

Loss of a hydrogen radical,

often from the carbon alpha to

the nitrogen.[21]

96 [C₆H₈N]⁺

Alpha-cleavage of the

piperidine ring with loss of a

C₄H₉ radical. This is a

common fragmentation

pathway for cyclic amines.[18]

[22]

82 [C₆H₁₀]⁺

Retro-Diels-Alder reaction of

the cyclohexene ring, leading

to the loss of ethylene and

formation of a butadiene

radical cation.[23][24][25]

54 [C₄H₆]⁺

The butadiene radical cation

formed from the retro-Diels-

Alder fragmentation.[23][24]

Fragmentation Pathways:
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[M]⁺ (m/z 151)
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- H•
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Retro-Diels-Alder

Retro-Diels-Alder
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Caption: Key fragmentation pathways for 2-Azaspiro[5.5]undec-8-ene.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

Dissolve a small amount of the sample in a volatile solvent (e.g., methanol or

dichloromethane).

Introduce the sample into the mass spectrometer, often via a direct insertion probe or

through a gas chromatograph (GC-MS).

Ionize the sample using a standard electron energy of 70 eV.

The resulting ions are separated by their mass-to-charge ratio (m/z) by a mass analyzer

(e.g., quadrupole or time-of-flight).

A detector records the abundance of each ion, generating the mass spectrum.

Conclusion
The spectroscopic data presented in this guide, while predictive, is grounded in the

fundamental principles of NMR, IR, and mass spectrometry and is supported by data from

structurally related compounds. This comprehensive analysis of the expected spectral features

of 2-Azaspiro[5.5]undec-8-ene provides a valuable resource for researchers, enabling them to
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confidently identify and characterize this important molecular scaffold. The provided

experimental protocols offer a starting point for obtaining high-quality data. It is the author's

hope that this guide will facilitate further research and application of this intriguing class of

spirocyclic compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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